Cas no 95678-08-3 (12-Hydroxy-12-methyltridecanal)

• Product Name: 12-Hydroxy-12-methyltridecanal
• CAS No: 95678-08-3
• MF: C₁₄H₂₈O₂
• MW: 228.370924949646
• CID: 2819238
• PubChem ID: 14116364
• Update Time: 2025-04-21

12-Hydroxy-12-methyltridecanal Chemical and Physical Properties

Names and Identifiers

• 12-HYDROXY-12-METHYLTRIDECANAL
• 95678-08-3
• DTXCID60506896
• DTXSID00556113
• 12-Hydroxy-12-methyltridecanal

• Inchi： 1S/C14H28O2/c1-14(2,16)12-10-8-6-4-3-5-7-9-11-13-15/h13,16H,3-12H2,1-2H3
• InChI Key： RQDJPBCFFWJEFJ-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCCCCCCCCCC=O

Computed Properties

• Exact Mass: 228.208930132Da
• Monoisotopic Mass: 228.208930132Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų